Cas no 2382-56-1 (Pentasodium 2-(oxidobis(4-(phosphonnatooxy)phenyl)methyl)benzoate)

• Product Name: Pentasodium 2-(oxidobis(4-(phosphonnatooxy)phenyl)methyl)benzoate
• CAS No: 2382-56-1
• MF: C₂₀H₁₃Na₅O₁₁P₂
• MW: 606.207002401352
• MDL: MFCD28386115
• CID: 288102
• PubChem ID: 253660537
• Update Time: 2025-05-23

Pentasodium 2-(oxidobis(4-(phosphonnatooxy)phenyl)methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[hydroxybis[4-(phosphonooxy)phenyl]methyl]-, sodium salt (1:5)
• Pentasodium 2-(oxidobis(4-(phosphonnatooxy)phenyl)methyl)benzoate
• pentasodium,2-[hydroxy-bis(4-phosphonatooxyphenyl)methyl]benzoate
• PHENOLPHTHALEIN DIPHOSPHATE PENTASODIUM SALT HYDRATE
• Phenolphthalein Diphosphate Pentasodium Salt
• P2293
• Phenolphthalein carbinol diphosphate pentasodium salt

• MDL： MFCD28386115
• Inchi： 1S/C20H18O11P2.5Na/c21-19(22)17-3-1-2-4-18(17)20(23,13-5-9-15(10-6-13)30-32(24,25)26)14-7-11-16(12-8-14)31-33(27,28)29;;;;;/h1-12,23H,(H,21,22)(H2,24,25,26)(H2,27,28,29);;;;;/q;5*+1/p-5
• InChI Key： XELZEHYSERPOEQ-UHFFFAOYSA-I
• SMILES： P(=O)([O-])([O-])OC1C=CC(=CC=1)C(C1C=CC(=CC=1)OP(=O)([O-])[O-])(C1C=CC=CC=1C(=O)[O-])O.[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 689
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 205
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Pentasodium 2-(oxidobis(4-(phosphonnatooxy)phenyl)methyl)benzoate Security Information

• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Pentasodium 2-(oxidobis(4-(phosphonnatooxy)phenyl)methyl)benzoate

Introduction to Pentasodium 2-(Oxidobis(4-(Phosphonnatooxy)phenyl)methyl)benzoate (CAS No. 2382-56-1)

Pentasodium 2-(oxidobis(4-(phosphonnatooxy)phenyl)methyl)benzoate (CAS No. 2382-56-1) is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its complex molecular structure, exhibits unique properties that make it a valuable candidate for various applications, particularly in drug development and biomolecular interactions.

The molecular structure of Pentasodium 2-(oxidobis(4-(phosphonnatooxy)phenyl)methyl)benzoate is highly intricate, featuring multiple functional groups that contribute to its reactivity and versatility. The presence of phosphonnatooxy groups in its framework suggests potential applications in areas such as enzyme inhibition and metal chelation, which are critical in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing innovative compounds with enhanced biological activity. Pentasodium 2-(oxidobis(4-(phosphonnatooxy)phenyl)methyl)benzoate has emerged as a promising candidate in this context, thanks to its ability to interact with biological targets in a highly specific manner. Studies have demonstrated its potential in modulating various cellular processes, making it a subject of intense interest among researchers.

One of the most compelling aspects of Pentasodium 2-(oxidobis(4-(phosphonnatooxy)phenyl)methyl)benzoate is its role in drug design and development. The compound's unique chemical properties allow it to serve as a scaffold for creating new molecules with improved pharmacological profiles. For instance, its ability to form stable complexes with other biomolecules has been exploited in the development of targeted therapies for complex diseases.

The synthesis of Pentasodium 2-(oxidobis(4-(phosphonnatooxy)phenyl)methyl)benzoate involves a multi-step process that requires precise control over reaction conditions. The use of high-purity starting materials and advanced synthetic techniques is essential to ensure the compound's integrity and efficacy. Researchers have been exploring various synthetic pathways to optimize the yield and purity of this compound, thereby facilitating its widespread use in research and industrial applications.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Pentasodium 2-(oxidobis(4-(phosphonnatooxy)phenyl)methyl)benzoate at the molecular level. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental validations, ensuring a comprehensive understanding of the compound's mechanism of action.

The applications of Pentasodium 2-(oxidobis(4-(phosphonnatooxy)phenyl)methyl)benzoate extend beyond pharmaceuticals. Its unique chemical properties make it suitable for use in materials science, particularly in the development of advanced polymers and coatings. These materials exhibit enhanced durability and functionality, making them ideal for various industrial applications.

In conclusion, Pentasodium 2-(oxidobis(4-(phosphonnatooxy)phenyl)methyl)benzoate (CAS No. 2382-56-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its complex molecular structure and versatile functional groups make it a valuable tool for researchers seeking to develop innovative solutions for complex challenges. As research continues to uncover new applications for this compound, its importance is likely to grow even further.